Cas no 1806336-71-9 (1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one)

• Product Name: 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one
• CAS No: 1806336-71-9
• MF: C₁₀H₈BrF₃OS
• MW: 313.13413143158
• CID: 4979017
• Update Time: 2025-06-09

1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one

• Inchi： 1S/C10H8BrF3OS/c1-6(15)4-7-5-8(11)2-3-9(7)16-10(12,13)14/h2-3,5H,4H2,1H3
• InChI Key： XOEXYLTUGLCGHE-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)CC(C)=O)SC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 257
• XLogP3: 4
• Topological Polar Surface Area: 42.4

Additional information on 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one

Recent Advances in the Study of 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806336-71-9)

1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806336-71-9) is a specialized chemical compound that has recently gained attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethylthio and bromo substituents, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, structural properties, and biological activities, making it a subject of significant scientific interest.

The synthesis of 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one has been optimized in recent research to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach using palladium-based catalysts, which significantly enhanced the efficiency of the reaction. The researchers also reported on the compound's stability under various conditions, providing valuable insights for its storage and handling in laboratory settings.

In terms of biological activity, preliminary studies have indicated that 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters explored its potential as a lead compound for developing anti-inflammatory agents. The compound's ability to modulate enzyme activity suggests its utility in designing new therapeutic strategies, although further in vivo studies are required to confirm these findings.

Another area of interest is the compound's role in material science. Researchers have investigated its incorporation into polymer matrices to enhance material properties such as thermal stability and chemical resistance. A recent publication in Advanced Materials (2024) highlighted its use in creating high-performance coatings with applications in biomedical devices. The study demonstrated that the compound's unique chemical structure contributes to the improved durability and functionality of these materials.

Despite these advancements, challenges remain in the widespread application of 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one. Issues such as scalability of synthesis, potential toxicity, and environmental impact need to be addressed. Ongoing research aims to tackle these challenges, with a focus on developing greener synthetic routes and conducting comprehensive toxicological assessments. Collaborative efforts between academia and industry are expected to drive further progress in this area.

In conclusion, 1-(5-Bromo-2-(trifluoromethylthio)phenyl)propan-2-one (CAS: 1806336-71-9) represents a versatile compound with significant potential in both pharmaceutical and material science applications. Recent studies have shed light on its synthesis, biological activity, and material properties, paving the way for future innovations. Continued research will be essential to fully unlock its capabilities and address existing limitations.